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Compound of Interest

Compound Name: 5-Dodecene

Cat. No.: B1336143

Essential Safety and Handling Guide for 5-
Dodecene

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for 5-Dodecene, fostering a secure laboratory
environment.

Chemical Properties and Hazards

5-Dodecene is a combustible liquid that poses an aspiration hazard.[1] If swallowed and it
enters the airways, it may be fatal.[1][2][3] It is crucial to handle this chemical with care,
adhering to the safety guidelines outlined below.

Property Value

Physical State Clear, colorless to almost colorless liquid[2]
Chemical Formula C12H24[2]

Boiling Point 71°C/1.3kPa[2]

Primary Hazard Aspiration hazard if swallowed[1][2][3]
Flammability Combustible liquid
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Personal Protective Equipment (PPE)

When handling 5-Dodecene, the use of appropriate personal protective equipment is
mandatory to prevent skin contact, eye exposure, and inhalation of vapors.[2]

PPE Category Specifications Rationale

) Safety goggles or a face Protects against splashes and
Eye Protection )
shield.[2] vapors.

] Impervious, chemical-resistant Prevents skin contact and
Hand Protection o o
gloves (e.g., Nitrile rubber).[2] potential irritation.

Half or full-facepiece respirator,
or a self-contained breathing
apparatus (SCBA) may be ]
, _ _ oo Protects the respiratory system
Respiratory Protection necessary if ventilation is
_ _ from harmful vapors.
inadequate or if
vapors/aerosols are

generated.[2]

Impervious protective clothing _ _
_ , Protects against skin exposure
Body Protection and protective boots as

from splashes or spills.
needed.[2]

Safe Handling and Storage Protocol

Handling:

o Ventilation: Always handle 5-Dodecene in a well-ventilated area, preferably within a
chemical fume hood.[2]

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other
sources of ignition.[2][4] Use spark-proof tools and explosion-proof equipment.[2]

 Static Discharge: Implement measures to prevent the buildup of electrostatic charge.[2]

» Personal Hygiene: Wash hands and face thoroughly after handling.[2] Do not eat, drink, or
smoke in the work area.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1336143?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.benchchem.com/product/b1336143?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB4851648_EN.htm
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2691_EU_6N.pdf
https://www.fishersci.de/store/msds?partNumber=10071070&countryCode=DE&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[2]
Storage:
o Container: Keep the container tightly closed when not in use.[2][4]

e Location: Store in a cool, dark, and well-ventilated place.[2] The storage area should be
locked up.[2][3]

e Incompatible Materials: Store away from oxidizing agents and other incompatible materials.

[2]
Emergency Procedures
First Aid:

¢ Ingestion: If swallowed, do NOT induce vomiting.[2][3][6] Immediately call a POISON
CENTER or doctor.[2][3]

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[2]

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[2] If present, remove contact
lenses and continue rinsing.[2]

Spill Response:

Ignition Sources: Remove all sources of ignition from the spill area.[2]

» Containment: For large spills, contain the spill by bunding.[2]

o Absorption: Absorb the spilled material with an inert absorbent such as dry sand, earth, or
sawdust.[2][5][7]

o Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[2][5][7]
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Disposal Plan

The disposal of 5-Dodecene and its containers must be handled by a licensed waste
management company.[2] Always comply with local, state, and federal regulations for
hazardous waste disposal.[2] One possible method of disposal is through a chemical
incinerator equipped with an afterburner and scrubber.[2]

5-Dodecene Handling Workflow
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[Receive & Store 5-Dodecene]

[ Don Personal Protective Equipment (PPE) j

Handle in Ventilated Area (Fume Hood)

Use in Experiment

[ Decontaminate Work Area & Equipment ] Segregate & Label Waste

Y

[ Procedure Complete ] Dispose via Authorized Waste Management

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Dodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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